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Compound of Interest

Compound Name: Nitrosonium hexafluoroantimonate

Cat. No.: B093022

Introduction: Nitrosonium hexafluoroantimonate (NO*SbFs™) is a powerful oxidizing agent
and an effective electrophile that has found utility in various organic transformations. In the
realm of natural product synthesis, it serves as a key reagent for initiating specific cyclization
reactions, enabling the construction of complex molecular architectures. This application note
details a specific example of its use in the total synthesis of the natural product Brevioxime, a
potent insect juvenile hormone inhibitor.

Application in Brevioxime Synthesis: The synthesis of racemic Brevioxime, as reported by
Macritchie, employs a nitrosonium salt-mediated intramolecular cyclization of an unsaturated
ester to construct the core 2-isoxazoline ring structure of the molecule. This transformation is a
critical step in the overall synthetic route, highlighting the strategic importance of nitrosonium
reagents in the assembly of heterocyclic natural products. While the original research utilized
nitrosonium tetrafluoroborate, Nitrosonium hexafluoroantimonate can be employed
analogously due to the similar reactivity of the nitrosonium cation. The hexafluoroantimonate
salt is often favored for its increased stability and solubility in organic solvents.

Key Transformation: Intramolecular Cyclization

The pivotal reaction involves the treatment of a y,d-unsaturated 3-keto ester with Nitrosonium
hexafluoroantimonate. The nitrosonium ion (NO™) acts as an electrophile, attacking the
double bond to form a nitroso-carbenium ion intermediate. This intermediate is then trapped
intramolecularly by the enolate of the [3-keto ester, leading to the formation of the 2-isoxazoline
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ring after elimination of a proton. This cyclization proceeds with high regioselectivity, a crucial
aspect for the successful synthesis of the target natural product.

Experimental Protocols

Representative Protocol for Nitrosonium Hexafluoroantimonate-Mediated Intramolecular
Cyclization:

This protocol is a representative example based on analogous transformations for the
synthesis of 2-isoxazolines from unsaturated esters.

Materials:

e y,0-Unsaturated [3-keto ester (1.0 equiv)

e Nitrosonium hexafluoroantimonate (1.2 equiv)

e Dichloromethane (CH2Cl2), anhydrous

¢ Pyridine (1.5 equiv), anhydrous

o Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa)

 Silica gel for column chromatography

Procedure:

e A solution of the y,5-unsaturated [3-keto ester (1.0 equiv) in anhydrous dichloromethane is
prepared in a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or
nitrogen).

e The solution is cooled to -78 °C using a dry ice/acetone bath.
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Nitrosonium hexafluoroantimonate (1.2 equiv) is added portion-wise to the stirred
solution. The reaction mixture is typically stirred at this temperature for 1-2 hours, during
which the progress of the reaction is monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, anhydrous pyridine (1.5 equiv) is added dropwise to the
reaction mixture at -78 °C to quench the reaction and neutralize the generated acid.

The reaction mixture is allowed to warm to room temperature.

The mixture is then washed successively with saturated aqueous sodium bicarbonate
solution and brine.

The organic layer is separated, dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure.

The crude product is purified by silica gel column chromatography using an appropriate
eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired 2-
isoxazoline product.

Data Presentation

Table 1: Representative Data for Nitrosonium Salt-Mediated Intramolecular Cyclization

Nitrosoni Temperat ) .
Entry Substrate Solvent Time (h) Yield (%)
um Salt ure (°C)
16-
Y Nitrosoniu
Unsaturate
m
1 d B-keto CH2Cl2 -78 15 75-85
hexafluoro
ester )
) antimonate
(generic)
’6_
Y Nitrosoniu
Unsaturate
m
2 d B-keto CH2Cl2 -78 2 70-80
tetrafluorob
ester
) orate
(generic)
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Note: The yields are representative for this type of transformation and may vary depending on
the specific substrate and reaction conditions.
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Caption: Experimental workflow for the synthesis of 2-isoxazolines.
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Caption: Mechanism of the nitrosonium-mediated cyclization.

 To cite this document: BenchChem. [Application of Nitrosonium Hexafluoroantimonate in the
Synthesis of Brevioxime: A Case Study]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093022#specific-examples-of-using-nitrosonium-
hexafluoroantimonate-in-natural-product-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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